Cas no 2137470-37-0 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid
• CAS No: 2137470-37-0
• MF: C₂₁H₂₀N₂O₅
• MW: 380.393905639648
• CID: 4639739
• Update Time: 2025-05-23

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid

• Inchi： 1S/C21H20N2O5/c1-22-10-18(20(25)26)23(11-19(22)24)21(27)28-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,25,26)
• InChI Key： UJBSYYVOTQAZGU-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC(=O)N(C)CC1C(O)=O

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid (CAS No. 2137470-37-0): An Overview

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid (CAS No. 2137470-37-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound.

The chemical structure of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid is intricate and well-defined. The molecule consists of a fluorene moiety, which is a tricyclic aromatic hydrocarbon, attached to a piperazine ring through a methoxy carbonyl linkage. The piperazine ring is further substituted with a methyl group at the 4-position and an oxo group at the 5-position. The carboxylic acid functionality at the 2-position adds to the compound's versatility and reactivity.

The synthesis of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the reaction of fluorenylmethoxycarbonyl chloride (FmocCl) with 4-methyl-5-oxopiperazine-2-carboxylic acid in the presence of a base such as triethylamine. This reaction forms an amide bond between the Fmoc group and the piperazine ring, resulting in the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for synthesizing this compound, contributing to its broader availability for research purposes.

In terms of biological activity, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid has shown promising results in various assays. Studies have demonstrated its potential as a prodrug candidate due to its ability to be selectively cleaved by specific enzymes in target tissues. This property makes it an attractive candidate for drug delivery systems designed to enhance therapeutic efficacy while minimizing side effects. Additionally, preliminary research suggests that this compound may exhibit antimicrobial and anti-inflammatory properties, although further studies are needed to confirm these findings.

The potential applications of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid are diverse and span multiple areas of medicinal chemistry and pharmaceutical science. One key application is in the development of prodrugs for targeted drug delivery. By designing prodrugs that are activated only in specific tissues or cells, researchers can improve the therapeutic index of existing drugs and reduce systemic toxicity. Another area of interest is the use of this compound as a scaffold for developing new drugs with enhanced pharmacological properties.

Recent studies have also explored the use of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid in combination therapy approaches. For example, combining this compound with other drugs or therapeutic agents may enhance their overall efficacy and reduce the likelihood of resistance development. This synergistic effect has been observed in both preclinical models and early-stage clinical trials, highlighting the compound's potential as a valuable tool in drug discovery and development.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methyl-5-oxopiperazine-2-carboxylic acid (CAS No. 2137470-37-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in prodrug design, targeted drug delivery, and combination therapy make it an exciting area of ongoing research. As further studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing medicinal chemistry and pharmaceutical science.